Cas no 1807018-18-3 (2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine
• CAS No: 1807018-18-3
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4896115
• Update Time: 2025-05-19

2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine

• Inchi： 1S/C9H10ClF2NO/c1-5-7(14-2)4-13-6(3-10)8(5)9(11)12/h4,9H,3H2,1-2H3
• InChI Key： WEUYJBRKTAIDGZ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C)C(=CN=1)OC

Computed Properties

• Exact Mass: 221.042
• Monoisotopic Mass: 221.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine (CAS No. 1807018-18-3)

2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine, identified by its CAS number 1807018-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic compound characterized by a nitrogen atom incorporated into its six-membered ring structure. The presence of multiple functional groups, including a chloromethyl group, a difluoromethyl group, a methoxy group, and a methyl group, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The chloromethyl group (–CH₂Cl) in the molecular structure of this compound introduces reactivity that allows for further functionalization through nucleophilic substitution reactions. This feature is particularly valuable in drug discovery pipelines, where it serves as a precursor for introducing more complex functionalities such as amino groups or carboxylic acids. The difluoromethyl group (–CF₂) is another critical moiety that enhances the metabolic stability and lipophilicity of potential drug candidates, making it an attractive choice for medicinal chemists aiming to improve pharmacokinetic properties.

The methoxy (–OCH₃) and methyl (–CH₃) groups contribute to the overall electronic and steric environment of the molecule, influencing its interactions with biological targets. These substituents can modulate the compound's solubility, binding affinity, and metabolic pathways, which are all crucial factors in determining its suitability as a lead compound for therapeutic development. Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds more accurately, allowing for faster screening and optimization processes.

In recent years, there has been growing interest in exploring novel pyridine derivatives for their potential applications in treating various diseases. Pyridine-based compounds are widely recognized for their role as pharmacophores in numerous approved drugs, including antiviral agents, anticancer drugs, and central nervous system (CNS) therapeutics. The structural features of 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine make it a promising candidate for further investigation in these areas.

One of the most exciting developments in this field is the application of machine learning algorithms to identify new drug candidates. By analyzing large datasets of known bioactive molecules, these algorithms can predict the binding affinity of novel compounds to specific biological targets. This approach has already led to the discovery of several promising candidates that are now undergoing further testing in preclinical studies. The compound in question has shown potential as a scaffold for developing new therapies against challenging diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater flexibility in modifying the structure of the compound.

The pharmacological properties of this compound have been studied extensively in vitro and in vivo. Initial studies have revealed that it exhibits significant activity against certain enzymes and receptors involved in disease pathways. For instance, researchers have observed inhibitory effects on kinases and other enzymes that play a role in cancer cell proliferation. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a candidate for developing treatments against neurodegenerative diseases like Alzheimer's and Parkinson's.

The impact of fluorine atoms on drug design cannot be overstated. The introduction of fluorine into organic molecules often enhances their bioavailability and binding affinity by affecting their electronic distribution and hydrophobicity. In the case of 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine, the presence of two fluorine atoms at the 3-position significantly influences its pharmacokinetic profile. This modification has been shown to improve metabolic stability while maintaining or even enhancing binding interactions with biological targets.

Future research directions may include exploring derivatives of this compound to further optimize its pharmacological properties. By systematically modifying substituents such as the chloromethyl group or introducing additional functional groups, scientists can generate libraries of compounds with tailored activities. High-throughput screening technologies will play a crucial role in identifying promising derivatives that can be advanced into clinical trials.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and computer science. The compound 2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery. Its unique structural features make it a valuable tool for researchers seeking to develop novel treatments for human diseases.

In conclusion,2-(Chloromethyl)-3-(difluoromethyl)-5-methoxy-4-methylpyridine (CAS No. 1807018-18-3) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its versatile structure and promising biological activity position it as a key intermediate for developing new therapies against various diseases. As research continues to uncover new applications for this compound and its derivatives,the future looks bright for leveraging its potential to improve human health.